Cas no 113085-62-4 (7-Methoxyrosmanol)

• Product Name: 7-Methoxyrosmanol
• CAS No: 113085-62-4
• MF: C₂₁H₂₈O₅
• MW: 360.444026947021
• MDL: MFCD24849307
• CID: 2039546
• PubChem ID: 9950773
• Update Time: 2025-06-07

7-Methoxyrosmanol Chemical and Physical Properties

Names and Identifiers

• 7-Methoxyrosmanol
• methylrosmanol
• 7-O-Methylrosmanol
• [ "" ]
• 7-Methylrosmanol
• 7alpha-Methoxyrosmanol
• AKOS040760247
• 7-Methylrosmanol, >=95% (LC/MS-ELSD)
• HY-111896
• DTXSID801316214
• CHEMBL464376
• XM170487
• (1R,8S,9S,10S)-3,4-dihydroxy-8-methoxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[7.5.2.01,10.02,7]hexadeca-2,4,6-trien-15-one
• PD158807
• CS-0093546
• (4bR,8aS,9S,10S)-3,4-dihydroxy-2-isopropyl-10-methoxy-8,8-dimethyl-6,7,8,8a,9,10-hexahydro-5H-9,4b-(epoxymethano)phenanthren-12-one
• 113085-62-4
• MS-25705
• 7-Methylrosmanol - Rosmarinus officinalis (rosemary)
• CHEBI:174829
• A894495
• 3,4-dihydroxy-8-methoxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[7.5.2.01,10.02,7]hexadeca-2,4,6-trien-15-one
• 3,4-dihydroxy-8-methoxy-11,11-dimethyl-5-(propan-2-yl)-16-oxatetracyclo[7.5.2.0^{1,10}.0^{2,7}]hexadeca-2,4,6-trien-15-one
• PD158808
• (1R,8S,9S,10S)-3,4-dihydroxy-8-methoxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo[7.5.2.0^{1,10.0^{2,7]hexadeca-2,4,6-trien-15-one
• AKOS032949127
• 7-O-Methoxyrosmanol
• 7beta-methoxyrosmanol
• (+)-7-Methoxyrosmanol
• (1R,8S,9S,10S)-3,4-dihydroxy-8-methoxy-11,11-dimethyl-5-propan-2-yl-16-oxatetracyclo(7.5.2.01,10.02,7)hexadeca-2,4,6-trien-15-one
• 7-beta-Methoxyrosmanol
• DA-60582
• (1R,8S,9S,10S)-3,4-dihydroxy-5-isopropyl-8-methoxy-11,11-dimethyl-16-oxatetracyclo[7.5.2.0(1),(1)?.0(2),?]hexadeca-2,4,6-trien-15-one

• MDL： MFCD24849307
• Inchi： 1S/C21H28O5/c1-10(2)11-9-12-13(15(23)14(11)22)21-8-6-7-20(3,4)18(21)17(16(12)25-5)26-19(21)24/h9-10,16-18,22-23H,6-8H2,1-5H3/t16-,17+,18-,21-/m0/s1
• InChI Key： XNPVHIQPSAZTLC-NYUBLWNDSA-N
• SMILES： O1C([C@@]23C4C(=C(C(C(C)C)=CC=4[C@@H]([C@@H]1[C@H]2C(C)(C)CCC3)OC)O)O)=O

Computed Properties

• Exact Mass: 360.19400
• Monoisotopic Mass: 360.19367399 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 360.4
• XLogP3: 3.9
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 542.3±50.0 °C at 760 mmHg
• Flash Point: 189.7±23.6 °C
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),
• PSA: 75.99000
• LogP: 3.91180
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

7-Methoxyrosmanol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Category Code： 50
• Safety Instruction： 61
• Hazardous Material Identification：
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones
• Diterpenoids